Cas no 14085-42-8 (2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol)
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-AMINO-3-PHENYL-1H-PYRAZOL-1-YL)ETHANOL
- 1H-Pyrazole-1-ethanol, 5-amino-3-phenyl-
- 2-(5-Amino-3-phenylpyrazol-1-yl)ethanol
- 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol
- DTXSID10366629
- 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol, AldrichCPR
- VWHSJZHUWWEFAC-UHFFFAOYSA-N
- Z55992976
- MFCD05263730
- SR-01000050564
- 14085-42-8
- SCHEMBL891383
- AS-9572
- F8880-6928
- SR-01000050564-1
- HMS1754H04
- A846553
- 2-(5-Amino-3-phenyl-pyrazol-1-yl)-ethanol
- AKOS005137438
- EN300-09077
- Mezlocillinacid
- G57535
-
- MDL: MFCD05263730
- Inchi: 1S/C11H13N3O/c12-11-8-10(13-14(11)6-7-15)9-4-2-1-3-5-9/h1-5,8,15H,6-7,12H2
- InChI Key: VWHSJZHUWWEFAC-UHFFFAOYSA-N
- SMILES: OCCN1C(=CC(C2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 203.10599
- Monoisotopic Mass: 203.105862
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1
- XLogP3: 0.8
Experimental Properties
- Density: 1.25
- Melting Point: 149-150 ºC
- Boiling Point: 446.9°Cat760mmHg
- Flash Point: 224.1°C
- Refractive Index: 1.632
- PSA: 64.07
- LogP: 1.70580
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127343-100mg |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol |
14085-42-8 | 95+% | 100mg |
$325 | 2021-08-05 | |
| Chemenu | CM127343-250mg |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol |
14085-42-8 | 95+% | 250mg |
$480 | 2021-08-05 | |
| Chemenu | CM127343-1g |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol |
14085-42-8 | 95+% | 1g |
$1143 | 2021-08-05 | |
| Alichem | A049005394-1g |
2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol |
14085-42-8 | 95% | 1g |
294.80 USD | 2021-05-31 | |
| Apollo Scientific | OR110311-250mg |
2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol |
14085-42-8 | 250mg |
£69.00 | 2025-02-19 | ||
| Apollo Scientific | OR110311-1g |
2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol |
14085-42-8 | 1g |
£172.00 | 2025-02-19 | ||
| Apollo Scientific | OR110311-5g |
2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol |
14085-42-8 | 5g |
£599.00 | 2025-02-19 | ||
| abcr | AB316784-1 g |
2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)ethanol; 95% |
14085-42-8 | 1g |
€266.80 | 2023-04-26 | ||
| Chemenu | CM127343-100mg |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol |
14085-42-8 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM127343-250mg |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol |
14085-42-8 | 95%+ | 250mg |
$*** | 2023-03-30 |
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol
Professional Introduction to 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol and CAS No. 14085-42-8
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol, identified by the chemical identifier CAS No. 14085-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with an amino group and a phenyl ring, has garnered attention due to its structural versatility and potential biological activity. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its role in various pharmacophores across different therapeutic categories.
The compound’s structure consists of an ethanol side chain attached to the pyrazole ring, which introduces a hydroxyl functional group capable of participating in hydrogen bonding interactions. This feature makes it a valuable candidate for drug design, particularly in the development of molecules targeting neurological and inflammatory diseases. The presence of both the amino and hydroxyl groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic compounds in drug discovery. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the pyrazole ring can significantly influence the compound’s binding affinity to biological targets, making it a critical parameter in lead optimization.
2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol has been explored in several preclinical studies as a potential scaffold for developing novel therapeutic agents. Its ability to interact with biological macromolecules through multiple binding modes has been investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how the compound’s structure can be modified to enhance its pharmacological efficacy.
The compound’s synthetic pathways have also been optimized to improve yield and purity, ensuring its suitability for further biological evaluation. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the desired framework efficiently. These advances in synthetic chemistry have reduced production costs and improved scalability, making it more feasible for industrial applications.
In the context of current research trends, 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol represents an excellent example of how classical heterocyclic chemistry can contribute to modern drug discovery. Its structural features align well with emerging trends in medicinal chemistry, such as the use of bioisosteres to improve pharmacokinetic properties. Additionally, its amenability to derivatization allows for exploration of novel chemical space, which is essential for overcoming drug resistance and addressing unmet medical needs.
The compound’s potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science as a precursor for functional polymers and coatings due to its ability to form stable conjugated systems. This dual utility underscores the versatility of pyrazole derivatives and highlights their importance as building blocks in multiple scientific disciplines.
Future research directions may focus on exploring the compound’s role in modulating enzyme activity and signal transduction pathways relevant to chronic diseases. By leveraging high-throughput screening technologies and artificial intelligence-driven drug design platforms, researchers can accelerate the identification of novel derivatives with enhanced therapeutic profiles. The integration of experimental data with computational predictions will be crucial in guiding these efforts.
The regulatory landscape for 2-(5-amino-3-phenyl-1H-pyrazol-1-ylolethan-1iol, as represented by CAS No. 14085428, continues to evolve with advancements in chemical safety and environmental sustainability. Manufacturers must adhere to stringent guidelines to ensure that production processes minimize waste generation while maintaining high product quality. Collaborative efforts between academia and industry are essential for developing best practices that align with global regulatory standards.
In conclusion,2-(5-amino3phenyl-H-pyrazol-I-IYIethan-I-Iol is a multifaceted compound with significant potential in pharmaceuticals and materials science Its unique structural features make it an attractive candidate for further exploration,and ongoing research promises to uncover new applications that could benefit human health and industrial innovation alike。
14085-42-8 (2-(5-amino-3-phenyl-1H-pyrazol-1-yl)ethan-1-ol) Related Products
- 3524-48-9(3-Phenyl-1-propyl-1H-pyrazol-5-amine)
- 3528-41-4(1-Benzyl-3-phenyl-1H-pyrazol-5-amine)
- 442850-72-8(2-tert-butyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine)
- 956568-66-4(2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol)
- 1152965-65-5(2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol)
- 1152967-07-1(2-5-Amino-3-(4-bromophenyl)-1H-pyrazol-1-ylethan-1-ol)
- 847774-90-7(1H-PYRAZOL-5-AMINE, 1-(1,1-DIMETHYLETHYL)-3-(3-METHYLPHENYL)-)
- 956751-64-7(2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol)
- 956230-20-9(2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol)
- 956751-79-4(2-5-amino-3-(2-methylphenyl)-1H-pyrazol-1-ylethan-1-ol)